1-(3-Fluorophenyl)propan-2-ol

• IUPAC Name: 1-(3-fluorophenyl)propan-2-ol
• InChI: InChI=1S/C9H11FO/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6-7,11H,5H2,1H3
• InChI Key: ILRPFUSLGCORHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)F)O
• Molecular Formula: C9H11FO
• DSSTOX Substance ID: DTXSID901304608
• Molecular Weight: 154.18 g/mol
• CAS RN: 1021928-02-8

Description

1-(3-Fluorophenyl)propan-2-ol is a chemical compound with the CAS Number: 1021928-02-8. It has a molecular weight of 154.18 and its IUPAC name is 1-(3-fluorophenyl)-2-propanol. It is stored at room temperature and has a purity of 95%. It is a liquid in its physical form.

Molecular Structure Analysis

The InChI code for 1-(3-Fluorophenyl)propan-2-ol is 1S/C9H11FO/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6-7,11H,5H2,1H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

• Pharmacokinetic Studies :

  • Application: 1-(3-Fluorophenyl)propan-2-ol has been studied for its pharmacokinetics, specifically as a compound related to 3-fluorophenmetrazine (3-FPM), a fluorinated derivative of phenmetrazine. The research focuses on the synthesis, detection, and quantification of 3-FPM in biological samples using advanced analytical methods. This is crucial for interpreting forensic as well as clinical cases.
  • Reference: (Grumann et al., 2019).

• Synthesis of Chromans :

  • Application: The compound is used in the cyclization process to synthesize chromans, a type of organic compound with various applications, through chromium tricarbonyl complexes or other chemical reactions.
  • Reference: (Houghton et al., 1980).

• Molecular Logic Systems :

  • Application: A fluorophore derived from 1-(3-Fluorophenyl)propan-2-ol has been used as a pH-controlled molecular switch and a protic solvent polarity sensor. This application is particularly valuable in designing molecular logic systems responsive to environmental changes.
  • Reference: (Zhang et al., 2008).

• Antimicrobial Activity Studies :

  • Application: Derivatives of 1-(3-Fluorophenyl)propan-2-ol have been synthesized and evaluated for their antimicrobial activity. This area of research is crucial for developing new antimicrobial agents.
  • Reference: (Nagamani et al., 2018).

• Fluorophore Development for Biodistribution Studies :

  • Application: Fluorophore derivatives of 1-(3-Fluorophenyl)propan-2-ol have been developed for use in biodistribution studies. These studies are essential for understanding how drugs distribute within the body, which is crucial in drug development and therapeutic applications.
  • Reference: (Rodríguez et al., 2017).

• Corrosion Inhibition in Steel :

  • Application: Tertiary amines derived from 1-(3-Fluorophenyl)propan-2-ol have been synthesized and evaluated for their role as inhibitors in the corrosion of carbon steel. This has implications for material science and industrial applications.
  • Reference: (Gao et al., 2007).

• Photophysical Studies for Potential Pharmaceuticals :

  • Application: The compound has been involved in studies examining the photophysical properties of certain derivatives, which are relevant for their potential use in pharmaceutical applications, such as antimycotic properties.
  • Reference: (Budziak et al., 2019).

Safety and Hazards

While specific safety and hazard information for 1-(3-Fluorophenyl)propan-2-ol is not available, it’s important to handle all chemical compounds with care. This includes wearing suitable protective clothing and avoiding contact with skin and eyes.